1-[3-amino-2-(4-chlorobenzoyl)-4-(trifluoromethyl)-7,8-dihydrothieno[2,3-b][1,6]naphthyridin-6(5H)-yl]-1-ethanone
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Description
1-[3-amino-2-(4-chlorobenzoyl)-4-(trifluoromethyl)-7,8-dihydrothieno[2,3-b][1,6]naphthyridin-6(5H)-yl]-1-ethanone is a useful research compound. Its molecular formula is C20H15ClF3N3O2S and its molecular weight is 453.86. The purity is usually 95%.
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Scientific Research Applications
Green Synthesis and Biological Study
A study highlighted the green synthesis of a series of naphthyridines, including derivatives similar to the compound , using eco-friendly and inexpensive methods. These compounds exhibited very good antimicrobial activity against several bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Nandhikumar & Subramani, 2018).
Enantioselective Fluorescence Sensing
Another research focused on the synthesis of fluorescent compounds for enantioselective sensing of chiral amino alcohols. While not directly linked to the exact compound, this study demonstrates the broader potential of naphthyridine derivatives in analytical chemistry applications (Liu, Pestano, & Wolf, 2008).
Novel Fluorinated Polyimides
Research on novel fluorinated polyimides derived from similar compounds has shown that these materials exhibit low moisture absorption, low dielectric constants, and excellent thermal stability. Such properties indicate their suitability for high-performance electronic and aerospace applications (Chung & Hsiao, 2008).
Anticancer Evaluation
A study on 1,4-naphthoquinone derivatives containing phenylaminosulfanyl moiety, related to the compound of interest, evaluated their cytotoxic activity against human cancer cell lines. Some synthesized compounds displayed potent cytotoxic activity, highlighting their potential as anticancer agents (Ravichandiran et al., 2019).
Synthesis and Biological Evaluation of Derivatives
Further research synthesized 3-amino-5-(5-oxo-5H-benzo[a]phenoxazin-6-ylamino)benzoic acid derivatives, demonstrating significant antioxidant activity and cytotoxicity against cancer cell lines, offering insights into their potential as therapeutic agents (Kumar et al., 2019).
Properties
IUPAC Name |
1-[3-amino-2-(4-chlorobenzoyl)-4-(trifluoromethyl)-7,8-dihydro-5H-thieno[2,3-b][1,6]naphthyridin-6-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClF3N3O2S/c1-9(28)27-7-6-13-12(8-27)15(20(22,23)24)14-16(25)18(30-19(14)26-13)17(29)10-2-4-11(21)5-3-10/h2-5H,6-8,25H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKAQUDPQFNZZGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)C(=C3C(=C(SC3=N2)C(=O)C4=CC=C(C=C4)Cl)N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClF3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.